Cas no 1806908-86-0 (3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid
• CAS No: 1806908-86-0
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4876623
• Update Time: 2023-08-20

3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid

• Inchi： 1S/C9H6F2N2O2/c1-4-2-5(9(14)15)6(3-12)7(13-4)8(10)11/h2,8H,1H3,(H,14,15)
• InChI Key： HJWIAZCYWYZXBE-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=O)O)C=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 1.2
• Topological Polar Surface Area: 74